Cas no 61204-00-0 (4-(trans-4-Butylcyclohexyl)benzonitrile)

• Product Name: 4-(trans-4-Butylcyclohexyl)benzonitrile
• CAS No: 61204-00-0
• MF: C₁₇H₂₃N
• MW: 241.3712246418
• MDL: MFCD00799425
• CID: 90094
• PubChem ID: 253661366
• Update Time: 2025-04-18

4-(trans-4-Butylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(trans-4-Butylcyclohexyl)benzonitrile
• 4-(TRANS-4-BUTYLCYCLOHEXYL)-BENZONITRILE
• TRANS-4-(4'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
• Trans-4-(4-N-Butylcyclohexyl)-Benzonitrile
• 4-(4-butylcyclohexyl)-,trans-Benzonitrile
• 4-(4-BUTYLCYCLOHEXYL)BENZONITRILE
• PCH4
• trans-4-(4-butylcyclohexyl)benzonitrile
• trans-4-butyl-(4-cyanophenyl) cyclohexane
• trans-4-Butyl-1-(4-cyanophenyl)cyclohexane
• Trans-4-butylcyclohexyl-4-benzonitrile
• 4-(trans-4-Butylcyclohexyl)-1-cyanobenzene
• ZLI-1188
• p-(4-Butylcyclohexyl)benzonitrile
• Benzonitrile, 4-(trans-4-butylcyclohexyl)-
• Benzonitrile, 4-(4-butylcyclohexyl)-
• 4-(4-butylcyclohexyl)benzenecarbonitrile
• 61204-00-0
• 3-PHENYL-1H-PYRAZOLE-5-CARBOXYLICACID
• AKOS022179380
• DS-15535
• 4-(trans-4-Butylcyclohexyl)benzonitrile, >/=98%
• YYAVXASAKUOZJJ-UHFFFAOYSA-N
• NS00054194
• EINECS 262-655-0
• YYAVXASAKUOZJJ-UHFFFAOYSA-
• A851902
• trans-4-(4'-N-Butylcyclohexyl)benzonitrile
• SCHEMBL4795700
• Benzonitrile,4-(trans-4-butylcyclohexyl)-
• SCHEMBL8375648
• FT-0688773
• C17H23N
• ?TRANS-4-(4'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
• DTXSID40886421
• SB66365
• W-105179
• B4924
• CS-0152440
• InChI=1/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3
• 4-((1s,4r)-4-butylcyclohexyl)benzonitrile
• MFCD00799425
• AKOS015917930
• 4-(4-Butylcyclohexyl)benzonitrile #
• SCHEMBL25132292
• 62788-04-9
• DB-366847
• YYAVXASAKUOZJJ-KOMQPUFPSA-N
• TRANS-4-(4\\'-N-BUTYLCYCLOHEXYL)-BENZONITRILE

• MDL： MFCD00799425
• Inchi： 1S/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3
• InChI Key： YYAVXASAKUOZJJ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CCCC)CC1

Computed Properties

• Exact Mass: 241.18300
• Monoisotopic Mass: 241.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 6.1

Experimental Properties

• Density: 0.98
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 366.6°C at 760 mmHg
• Flash Point: 176.4°C
• Refractive Index: 1.525
• PSA: 23.79000
• LogP: 5.02228

4-(trans-4-Butylcyclohexyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles